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Compound of Interest

Compound Name: Org 274179-0

Cat. No.: B15606181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Org 274179-0 is a potent, small-molecule allosteric antagonist of the thyroid-stimulating

hormone receptor (TSHR).[1][2][3][4][5] It functions as an inverse agonist, effectively inhibiting

both basal and stimulated TSHR activity.[6][7] This compound is a valuable tool for studying the

pathophysiology of Graves' disease and Graves' ophthalmopathy, as it blocks the action of

TSH and thyroid-stimulating immunoglobulins (TSIs).[7][8] These application notes provide

detailed protocols for the preparation and use of Org 274179-0 in cell culture experiments.

Chemical Properties
Property Value Reference

CAS Number 1421683-12-6 [1][5][9]

Molecular Formula C28H27F3N2O2 [5][9]

Molecular Weight 480.5 g/mol [5]

Purity ≥98% [5]

Appearance Solid [4][5]

Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15606181?utm_src=pdf-interest
https://www.benchchem.com/product/b15606181?utm_src=pdf-body
https://www.medchemexpress.com/org-274179-0.html
https://www.targetmol.com/target/tsh_receptor
https://www.dcchemicals.com/product_show-org274179-0.html
https://www.probechem.com/products_Org274179-0.html
https://www.caymanchem.com/product/43557/org-274179-0
https://academic.oup.com/jcem/article/97/12/4287/2536323
https://www.researchgate.net/publication/308727110_A_Small_Molecule_Inverse_Agonist_for_the_Human_Thyroid-Stimulating_Hormone_Receptor
https://www.researchgate.net/publication/308727110_A_Small_Molecule_Inverse_Agonist_for_the_Human_Thyroid-Stimulating_Hormone_Receptor
https://pubmed.ncbi.nlm.nih.gov/22014107/
https://www.benchchem.com/product/b15606181?utm_src=pdf-body
https://www.medchemexpress.com/org-274179-0.html
https://www.caymanchem.com/product/43557/org-274179-0
https://dcchemicals.com/product_show-org274179-0.html?datasheet=datasheet
https://www.caymanchem.com/product/43557/org-274179-0
https://dcchemicals.com/product_show-org274179-0.html?datasheet=datasheet
https://www.caymanchem.com/product/43557/org-274179-0
https://www.caymanchem.com/product/43557/org-274179-0
https://www.probechem.com/products_Org274179-0.html
https://www.caymanchem.com/product/43557/org-274179-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Org 274179-0 acts as an allosteric antagonist of the TSHR, meaning it binds to a site on the

receptor different from the hormone-binding site.[8][10] This binding event inhibits receptor

activation mediated by TSH and TSIs.[1][8] Downstream, this leads to the inhibition of both the

adenylyl cyclase/cAMP and phospholipase C (PLC) signaling pathways.[5][11]
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Caption: Inhibition of TSH Receptor Signaling by Org 274179-0.
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Quantitative Data Summary
Parameter Cell Line Stimulus Value Reference

IC50 (CRE-

luciferase)

CHO (human

TSHR)
Bovine TSH 30 nM [5]

Human TSH 26 nM [5]

M22

Immunoglobulin
56 nM [5]

IC50 (cAMP

formation)

FRTL-5 (rat

TSHR)
Bovine TSH 5 nM [4]

M22

Immunoglobulin
2 nM [4]

IC50 (PLC

activation)

CHO (human

TSHR)
Bovine TSH 5 nM [5]

M22

Immunoglobulin
4 nM [5]

Solubility DMSO
Sparingly soluble

(1-10 mg/mL)
[5]

Ethanol
Sparingly soluble

(1-10 mg/mL)
[5]

Experimental Protocols
Preparation of Stock Solution (10 mM)
Materials:

Org 274179-0 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.caymanchem.com/product/43557/org-274179-0
https://www.caymanchem.com/product/43557/org-274179-0
https://www.caymanchem.com/product/43557/org-274179-0
https://www.probechem.com/products_Org274179-0.html
https://www.probechem.com/products_Org274179-0.html
https://www.caymanchem.com/product/43557/org-274179-0
https://www.caymanchem.com/product/43557/org-274179-0
https://www.caymanchem.com/product/43557/org-274179-0
https://www.caymanchem.com/product/43557/org-274179-0
https://www.benchchem.com/product/b15606181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the Org 274179-0 powder to equilibrate to room temperature before opening.

Calculate the required amount of DMSO to prepare a 10 mM stock solution. For example, to

prepare 1 mL of a 10 mM stock solution from a powder with a molecular weight of 480.5

g/mol , dissolve 0.4805 mg of Org 274179-0 in 1 mL of DMSO.

Add the calculated volume of DMSO to the vial containing the Org 274179-0 powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., 37°C for

10-15 minutes) may be required to fully dissolve the compound.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 6 months or at -80°C for long-term storage (≥ 4

years).[5]

Preparation of Working Solutions
Materials:

10 mM Org 274179-0 stock solution

Appropriate cell culture medium (e.g., DMEM, F-12K)

Protocol:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO.

For example, to prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in

cell culture medium.
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Use the freshly prepared working solutions for your cell culture experiments.
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Caption: General workflow for cell culture experiments using Org 274179-0.

Cell Culture Applications
Org 274179-0 has been successfully used in various cell-based assays to study TSHR

signaling.

CHO (Chinese Hamster Ovary) cells expressing human TSHR: This is a common model

system to study the direct effects of compounds on the human TSHR in a controlled

environment.[3][4][5][8]

FRTL-5 (Fischer Rat Thyroid) cells: These cells endogenously express the rat TSHR and

provide a more physiologically relevant model for studying thyroid cell function.[4][6][8]

Orbital fibroblasts from Graves' ophthalmopathy patients: Primary cells used to investigate

the role of TSHR in the pathogenesis of this disease.[6][12][13]

Safety Precautions
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Org 274179-0 is for research use only and is not for human or veterinary use.[5] Standard

laboratory safety practices should be followed when handling this compound. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and

safety glasses. Handle in a well-ventilated area. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15606181#how-to-prepare-org-274179-0-for-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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